Cas no 956109-52-7 ((S)-tert-Butyl (1-methyl-2-oxopiperidin-3-yl)carbamate)

• Product Name: (S)-tert-Butyl (1-methyl-2-oxopiperidin-3-yl)carbamate
• CAS No: 956109-52-7
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 5667128
• PubChem ID: 57736564
• Update Time: 2025-11-01

(S)-tert-Butyl (1-methyl-2-oxopiperidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3S)-1-methyl-2-oxopiperidin-3-yl]carbamate
• F13109
• (S)-tert-butyl 1-methyl-2-oxopiperidin-3-ylcarbamate
• (S)-tert-Butyl(1-methyl-2-oxopiperidin-3-yl)carbamate
• 956109-52-7
• SCHEMBL4097703
• (S)-tert-Butyl (1-methyl-2-oxopiperidin-3-yl)carbamate
• MQSOTBQHRIMHGP-QMMMGPOBSA-N
• Carbamic acid, N-[(3S)-1-methyl-2-oxo-3-piperidinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-10(15)12-8-6-5-7-13(4)9(8)14/h8H,5-7H2,1-4H3,(H,12,15)/t8-/m0/s1
• InChI Key： MQSOTBQHRIMHGP-QMMMGPOBSA-N
• SMILES： O(C(N[C@@H]1C(N(C)CCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.6Ų

Additional information on (S)-tert-Butyl (1-methyl-2-oxopiperidin-3-yl)carbamate

Recent Advances in the Study of (S)-tert-Butyl (1-methyl-2-oxopiperidin-3-yl)carbamate (CAS: 956109-52-7)

The compound (S)-tert-Butyl (1-methyl-2-oxopiperidin-3-yl)carbamate (CAS: 956109-52-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral building block is particularly valued for its role in the synthesis of biologically active molecules, including protease inhibitors and other therapeutic agents. Recent studies have focused on optimizing its synthetic routes, exploring its pharmacological properties, and investigating its utility in the design of novel drug candidates.

One of the key advancements in the synthesis of (S)-tert-Butyl (1-methyl-2-oxopiperidin-3-yl)carbamate involves the development of more efficient and stereoselective methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel asymmetric synthesis approach using chiral catalysts, which significantly improved the yield and enantiomeric purity of the compound. This method not only reduces production costs but also enhances the scalability of the process, making it more feasible for industrial applications. The study also highlighted the compound's stability under various conditions, which is crucial for its handling and storage in pharmaceutical settings.

In addition to synthetic improvements, recent research has explored the biological activities of (S)-tert-Butyl (1-methyl-2-oxopiperidin-3-yl)carbamate and its derivatives. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits inhibitory effects against certain proteases implicated in neurodegenerative diseases. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, providing valuable insights into its potential as a lead compound for drug development. These findings suggest that further structural modifications could enhance its selectivity and potency, paving the way for new therapeutic options.

Another area of interest is the application of (S)-tert-Butyl (1-methyl-2-oxopiperidin-3-yl)carbamate in the synthesis of peptidomimetics. Peptidomimetics are synthetic molecules designed to mimic the biological activity of peptides while offering improved stability and bioavailability. A recent study in Chemical Communications showcased the use of this compound as a key intermediate in the construction of peptidomimetic scaffolds with potential anticancer properties. The researchers emphasized the versatility of the compound in introducing stereochemical diversity, which is critical for optimizing drug-receptor interactions.

Despite these promising developments, challenges remain in the widespread adoption of (S)-tert-Butyl (1-methyl-2-oxopiperidin-3-yl)carbamate. Issues such as the need for greener synthetic methods and the exploration of its off-target effects require further investigation. However, the compound's unique structural features and demonstrated biological activities make it a valuable tool in medicinal chemistry. Future research directions may include its incorporation into more complex drug candidates and the evaluation of its pharmacokinetic properties in preclinical models.

In conclusion, (S)-tert-Butyl (1-methyl-2-oxopiperidin-3-yl)carbamate (CAS: 956109-52-7) continues to be a focal point in chemical biology and drug discovery. Recent studies have advanced our understanding of its synthesis, biological activities, and applications in peptidomimetic design. As researchers uncover more about its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics. The ongoing efforts to optimize its properties and explore new applications underscore its significance in the field.